Cas no 88312-51-0 (3H-1,2,4-Triazole-3-thione, 5-amino-4-(2-chlorophenyl)-2,4-dihydro-)

• Product name: 3H-1,2,4-Triazole-3-thione, 5-amino-4-(2-chlorophenyl)-2,4-dihydro-
• CAS No: 88312-51-0
• MF: C₈H₇ClN₄S
• MW: 226.68597817421
• CID: 637729
• PubChem ID: 13285610

3H-1,2,4-Triazole-3-thione, 5-amino-4-(2-chlorophenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-4-(2-chlorophenyl)-2,4-dihydro-
• 3-amino-4-(2-chlorophenyl)-1H-1,2,4-triazole-5-thione
• DTXSID30534747
• AKOS013896797
• 5-Amino-4-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 88312-51-0

• Inchi： InChI=1S/C8H7ClN4S/c9-5-3-1-2-4-6(5)13-7(10)11-12-8(13)14/h1-4H,(H2,10,11)(H,12,14)
• InChI Key： HBCLSZFOMLLSRE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N2C(=NNC2=S)N)Cl

Computed Properties

• Exact Mass: 226.0079951g/mol
• Monoisotopic Mass: 226.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų